Cas no 2229649-15-2 (tert-butyl N-4-methoxy-3-(3-oxobut-1-en-1-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-methoxy-3-(3-oxobut-1-en-1-yl)phenylcarbamate
• CAS No: 2229649-15-2
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 6455403
• PubChem ID: 165664173
• Update Time: 2025-05-19

tert-butyl N-4-methoxy-3-(3-oxobut-1-en-1-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-methoxy-3-(3-oxobut-1-en-1-yl)phenylcarbamate
• tert-butyl N-[4-methoxy-3-(3-oxobut-1-en-1-yl)phenyl]carbamate
• EN300-1887757
• 2229649-15-2

• Inchi： 1S/C16H21NO4/c1-11(18)6-7-12-10-13(8-9-14(12)20-5)17-15(19)21-16(2,3)4/h6-10H,1-5H3,(H,17,19)/b7-6+
• InChI Key： PEXZFOSZINALBP-VOTSOKGWSA-N
• SMILES： O(C(NC1C=CC(=C(/C=C/C(C)=O)C=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-4-methoxy-3-(3-oxobut-1-en-1-yl)phenylcarbamate

Research Brief on tert-Butyl N-4-Methoxy-3-(3-Oxobut-1-en-1-yl)Phenylcarbamate (CAS: 2229649-15-2)

The compound tert-butyl N-4-methoxy-3-(3-oxobut-1-en-1-yl)phenylcarbamate (CAS: 2229649-15-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl N-4-methoxy-3-(3-oxobut-1-en-1-yl)phenylcarbamate as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the tert-butyl carbamate group and the α,β-unsaturated ketone moiety, make it a versatile building block for the construction of more complex pharmacophores. Researchers have employed advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and Michael additions, to functionalize this compound for targeted applications.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of tert-butyl N-4-methoxy-3-(3-oxobut-1-en-1-yl)phenylcarbamate exhibit promising inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, one study reported significant suppression of cyclooxygenase-2 (COX-2) activity, suggesting potential anti-inflammatory applications. Additionally, molecular docking simulations have revealed favorable binding interactions between these derivatives and the active sites of target proteins, further supporting their therapeutic potential.

Another area of interest is the compound's role in cancer research. Recent investigations have explored its utility as a precursor for the development of small-molecule inhibitors targeting protein kinases implicated in tumor growth and metastasis. Early-stage cell-based assays have shown that certain analogs of tert-butyl N-4-methoxy-3-(3-oxobut-1-en-1-yl)phenylcarbamate can induce apoptosis in cancer cell lines, particularly those resistant to conventional chemotherapy. These findings underscore the compound's potential as a scaffold for designing next-generation anticancer agents.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of tert-butyl N-4-methoxy-3-(3-oxobut-1-en-1-yl)phenylcarbamate derivatives. Issues such as poor solubility and metabolic instability have been identified as potential barriers to clinical translation. Current research efforts are focused on structural modifications to enhance bioavailability and reduce off-target effects. For example, introducing polar substituents or prodrug strategies has shown preliminary success in improving the compound's drug-like properties.

In conclusion, tert-butyl N-4-methoxy-3-(3-oxobut-1-en-1-yl)phenylcarbamate (CAS: 2229649-15-2) represents a valuable chemical entity with diverse applications in medicinal chemistry. Its utility as a synthetic intermediate and its emerging biological activities make it a compound of significant interest for future research. Further studies are warranted to fully elucidate its mechanism of action and to explore its potential in treating various diseases, including inflammation and cancer.